(E)-2-cyano-N-(o-tolyl)-3-(5-(p-tolyl)furan-2-yl)acrylamide

• IUPAC Name: (E)-2-cyano-N-(2-methylphenyl)-3-[5-(4-methylphenyl)furan-2-yl]prop-2-enamide
• InChI: InChI=1S/C22H18N2O2/c1-15-7-9-17(10-8-15)21-12-11-19(26-21)13-18(14-23)22(25)24-20-6-4-3-5-16(20)2/h3-13H,1-2H3,(H,24,25)/b18-13+
• InChI Key: HRAJHPQVKSUXEH-QGOAFFKASA-N
• Canonical SMILES: CC1=CC=C(C=C1)C2=CC=C(O2)C=C(C#N)C(=O)NC3=CC=CC=C3C
• Isomeric SMILES: CC1=CC=C(C=C1)C2=CC=C(O2)/C=C(\C#N)/C(=O)NC3=CC=CC=C3C
• Molecular Formula: C22H18N2O2
• Molecular Weight: 342.4 g/mol

Description

(E)-2-cyano-N-(o-tolyl)-3-(5-(p-tolyl)furan-2-yl)acrylamide, also known as CFA, is a compound that has gained significant attention in the scientific community due to its potential applications in various fields. CFA is a synthetic organic molecule that belongs to the class of acrylamides, which are widely used in the production of polymers, plastics, and other materials. In recent years, researchers have been exploring the various properties of CFA and its potential applications in scientific research.

Scientific Research Applications

UV Protection and Sunscreen Formulation

This compound exhibits properties that make it suitable for use as a UV absorber. Its structure suggests that it could be incorporated into sunscreen formulations to provide protection against UV radiation. .